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Compound of Interest

Compound Name: Cinnamyl acetate-13C2

Cat. No.: B15137645

Essential Safety and Handling Guide for
Cinnamyl Acetate-13C2

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Cinnamyl acetate-13C2 in a laboratory setting. The safety
information is based on the properties of Cinnamyl acetate, as the isotopic labeling with
Carbon-13 is not expected to alter its chemical hazards.

Physical and Chemical Properties
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Property Value

Chemical Formula C11H1202[1][2]

Molecular Weight 176.21 g/mol [1][2]

Appearance Colorless to pale yellow liquid[1][3]
Odor Sweet, floral, balsamic odor[4]
Boiling Point 260 - 265 °C (500 - 509 °F)[1][4][5][6]
Flash Point 118 °C (244.4 °F)[3][7]

Density ~1.05 g/mL[1][3][4]

Solubility in Water 212.3 mg/L[4]

Storage Temperature Room temperature or 2-8°C[1][6]

Personal Protective Equipment (PPE)

To ensure safety when handling Cinnamyl acetate-13C2, the following personal protective
equipment is mandatory:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[7] A face shield may be necessary for certain procedures.[8]

e Skin Protection:

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn to prevent
skin exposure.[9] Always inspect gloves before use and use proper glove removal
technique.[10]

o Body Protection: Wear a laboratory coat or other appropriate protective clothing to prevent
skin contact.[7][8]

» Respiratory Protection: Use in a well-ventilated area.[7] If ventilation is insufficient or
exposure limits may be exceeded, a NIOSH/MSHA or European Standard EN 149 approved
respirator should be used.[7][10]
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Operational Plan: Step-by-Step Handling Protocol

e Preparation:
o Ensure the work area is clean and well-ventilated.[7]
o Confirm that an eyewash station and safety shower are readily accessible.[7]
o Assemble all necessary PPE and have it readily available.

e Handling:

[¢]

Avoid contact with eyes, skin, and clothing.[7]

[¢]

Do not breathe vapor, mist, or gas.[7]

o

Keep the container tightly closed when not in use.[7]

o

Wash hands thoroughly after handling the substance.[7][9]
e Storage:
o Store in a tightly closed container.[7]
o Keep in a cool, dry, and well-ventilated area away from incompatible substances.[7]

o Avoid sources of ignition.[9]

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[7]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical attention if irritation develops.[7]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek medical attention.[7]
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 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek medical attention.[7]

Spill and Disposal Plan

Spill Cleanup Protocol:

Evacuate: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure adequate ventilation of the area.

Contain: Use an inert absorbent material like vermiculite, sand, or earth to absorb the spill.[7]

Collect: Sweep up or absorb the material and place it into a suitable, clean, dry, closed
container for disposal.[7]

Clean: Clean the spill area thoroughly.
Disposal Plan:

» Dispose of waste material in accordance with local, regional, national, and international
regulations.[9]

e Do not allow the product to enter drains or waterways.[11][12]

o Contaminated packaging should be disposed of as the unused product.[12]

Workflow for Handling Cinnamyl Acetate-13C2
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Figure 1: Cinnamyl Acetate-13C2 Handling Workflow
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Figure 1: Cinnamyl Acetate-13C2 Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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